N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C14H20N2O2/c1-18-13-8-4-3-7-12(13)15-14(17)11-16-9-5-2-6-10-16/h3-4,7-8H,2,5-6,9-11H2,1H3,(H,15,17)
• InChI Key: RWJUCEIDXLZWIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2CCCCC2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide, also known as MPAA, is a chemical compound that has been studied extensively for its potential use as a pharmaceutical drug. MPAA is a member of the class of compounds known as piperidines, which are commonly used in the synthesis of various drugs due to their unique chemical properties. In

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has been shown to interact with the GABAergic system, which is involved in the regulation of anxiety and seizure activity. It has also been found to interact with the dopaminergic and cholinergic systems, which are involved in the regulation of movement and cognition.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to improve cognitive function and memory. N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide in lab experiments is its wide range of biological activities. This makes it a useful tool for studying various neurological disorders and for developing new pharmaceutical drugs. However, one limitation of using N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide in lab experiments is its potential toxicity. N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has been found to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide. One area of interest is the development of new pharmaceutical drugs based on the structure of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide. Another area of interest is the study of the biochemical and physiological effects of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide on various neurological disorders. Finally, the potential use of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide as a treatment for cancer is also an area of interest for future research.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide can be achieved through a multi-step process that involves the reaction of 2-methoxybenzaldehyde with piperidine in the presence of acetic acid. The resulting product is then reacted with acetic anhydride to form the final compound, N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide. The synthesis of N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has been optimized through various methods, including the use of microwave irradiation and solvent-free conditions.

Scientific Research Applications

N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has been studied extensively for its potential use as a pharmaceutical drug. It has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. N-(2-methoxyphenyl)-2-(1-piperidinyl)acetamide has also been shown to have potential as a treatment for various neurological disorders, such as Alzheimer's disease and Parkinson's disease.